Cas no 211943-27-0 (2-Fluoro-3-iodobenzonitrile)

• Product Name: 2-Fluoro-3-iodobenzonitrile
• CAS No: 211943-27-0
• MF: C₇H₃FIN
• MW: 247.008297204971
• MDL: MFCD18396938
• CID: 1028470
• PubChem ID: 58154276
• Update Time: 2025-08-05

2-Fluoro-3-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-iodobenzonitrile
• AS-33157
• DB-293022
• AKOS022172533
• A856743
• SY240481
• EN300-740987
• SCHEMBL1222545
• AFNXALOPDDVLMA-UHFFFAOYSA-N
• 2-Fluoro-3-iodo-benzonitrile
• CS-0199508
• 211943-27-0
• MFCD18396938
• DTXSID10728869

• MDL： MFCD18396938
• Inchi： 1S/C7H3FIN/c8-7-5(4-10)2-1-3-6(7)9/h1-3H
• InChI Key： AFNXALOPDDVLMA-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C#N)=C1F

Computed Properties

• Exact Mass: 246.92942g/mol
• Monoisotopic Mass: 246.92942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.98±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 259.3±25.0 ºC (760 Torr),
• Flash Point: 110.6±23.2 ºC,
• Solubility: Almost insoluble (0.069 g/l) (25 º C),

Additional information on 2-Fluoro-3-iodobenzonitrile

2-Fluoro-3-Iodobenzonitrile

2-Fluoro-3-Iodobenzonitrile (CAS No. 211943-27-0) is a versatile aromatic compound with significant applications in organic synthesis and materials science. This compound, characterized by its benzonitrile core with fluorine and iodine substituents, has garnered attention due to its unique electronic properties and reactivity. Recent studies have highlighted its potential in the development of advanced materials, pharmaceuticals, and functional polymers.

The structure of 2-fluoro-3-iodobenzonitrile consists of a benzene ring substituted with a fluorine atom at the 2-position, an iodine atom at the 3-position, and a cyano group (-CN) at the para position relative to the fluorine. This arrangement imparts distinct electronic characteristics, making it a valuable precursor in various synthetic pathways. The cyano group acts as an electron-withdrawing substituent, enhancing the electrophilic reactivity of the aromatic ring, while the fluorine and iodine atoms contribute to steric and electronic effects that can be exploited in selective reactions.

Recent research has focused on the use of benzonitriles as building blocks for constructing heterocyclic compounds. For instance, studies have demonstrated that 2-fluoro-3-iodobenzonitrile can undergo nucleophilic aromatic substitution reactions under mild conditions, facilitating the synthesis of biologically active molecules. Its iodine substituent serves as a leaving group, enabling efficient coupling reactions with nucleophiles such as amines, thiols, and hydroxyl groups. This makes it an ideal candidate for drug discovery programs targeting complex molecular architectures.

In addition to its role in organic synthesis, 2-fluoro-3-iodobenzonitrile has been explored for its potential in materials science. The compound's ability to form stable coordination complexes has been leveraged in the development of novel catalytic systems. For example, recent investigations have shown that it can act as a ligand in transition metal-catalyzed reactions, enhancing catalytic efficiency and selectivity. This opens up new avenues for its application in industrial processes requiring high-performance catalysts.

The synthesis of benzonitriles has also been a topic of interest in recent years. Researchers have developed innovative methods to prepare 2-fluoro-3-iodobenzonitrile, including through electrophilic substitution reactions of fluorinated benzene derivatives with cyanogen chloride or via cyanation of aryl halides using transition metal catalysts. These advancements have improved the scalability and cost-effectiveness of production processes, making this compound more accessible for large-scale applications.

Moreover, the electronic properties of benzonitriles have been studied extensively in the context of organic electronics. The cyano group's electron-withdrawing nature enhances the conjugation within the aromatic system, making compounds like 2-fluoro-3-iodobenzonitrile suitable for applications in organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve charge transport properties, paving the way for next-generation electronic devices.

Looking ahead, the continued exploration of benzonitriles like 2-fluoro-3-i